molecular formula C9H11NO B019309 1,2,3,4-Tetrahydroisoquinolin-4-ol CAS No. 51641-23-7

1,2,3,4-Tetrahydroisoquinolin-4-ol

Cat. No. B019309
CAS RN: 51641-23-7
M. Wt: 149.19 g/mol
InChI Key: HTHIHJJKFYXSOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4-Tetrahydroisoquinolin-4-ol (TIQ) is a heterocyclic organic compound that belongs to the family of isoquinoline alkaloids . It is an important structural motif of various natural products and therapeutic lead compounds . TIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .


Synthesis Analysis

The synthesis of 1,2,3,4-Tetrahydroisoquinolin-4-ol involves multicomponent reactions for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines . In recent years, considerable research interest has been witnessed toward the synthesis of its C(1)-substituted derivatives, since they can act as precursors for various alkaloids displaying multifarious biological activities .


Molecular Structure Analysis

The molecular formula of 1,2,3,4-Tetrahydroisoquinolin-4-ol is C9H11NO . The molecular weight is 149.19 g/mol .


Chemical Reactions Analysis

The chemical reactions involving 1,2,3,4-Tetrahydroisoquinolin-4-ol are diverse. For instance, it can be used in the synthesis of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid derivatives as inhibitors of the programmed cell death-1 (PD-1)/programmed cell death-ligand 1 (PD-L1) immune checkpoint pathway .


Physical And Chemical Properties Analysis

1,2,3,4-Tetrahydroisoquinolin-4-ol has a density of 1.2±0.1 g/cm3 . Its boiling point is 295.9±29.0 °C at 760 mmHg . The melting point is not available .

Future Directions

The future directions of 1,2,3,4-Tetrahydroisoquinolin-4-ol research could involve the development of novel TIQ analogs with potent biological activity . There is also potential for further optimization into potent inhibitors against the PD-1/PD-L1 PPI .

properties

IUPAC Name

1,2,3,4-tetrahydroisoquinolin-4-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11NO/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-4,9-11H,5-6H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTHIHJJKFYXSOQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C2=CC=CC=C2CN1)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70471586
Record name 1,2,3,4-tetrahydroisoquinolin-4-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70471586
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

149.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,2,3,4-Tetrahydroisoquinolin-4-ol

CAS RN

51641-23-7
Record name 1,2,3,4-Tetrahydro-4-isoquinolinol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=51641-23-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,2,3,4-tetrahydroisoquinolin-4-ol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70471586
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

To prepare the parent ring system 7, i.e., the spiro[benzofuran-2(3H),4'(2'H)-isoquinoline] 1 wherein R is hydrogen, a 2,3-dihydro-4(1H)isoquinoline 3 wherein R is loweralkyl or benzyl is treated with a Grignard reagent 4, prepared from a 2-fluorobenzyl chloride or 2-fluorobenzyl bromide by conventional methods, to afford the 1,2,3,4-tetrahydro-4-isoquinolinol 2, which is cyclized to the spiro[benzofuran-2(3H),4'(2'H)-isoquinoline] 5, wherein R is loweralkyl or benzyl and dealkylated or debenzylated to spiro[benzofuran-2(3H),4'(2'H)-isoquinoline] 7, via the alkoxycarbonyl or phenoxycarbonyl derivative 6 wherein R1 is loweralkyl or phenyl, respectively. (See Reaction Scheme I).
Name
spiro[benzofuran-2(3H),4'(2'H)-isoquinoline]
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
2,3-dihydro-4(1H)isoquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Synthesis routes and methods II

Procedure details

To prepare the parent ring system 7, i.e., the spiro[benzofuran-2(3H),4'(2'H)-isoquinoline] 1 wherein R is hydrogen, a 2,3-dihydro-4(1H)isoquinolone 3 wherein R is loweralkyl or benzyl is treated with a Grignard reagent 4, prepared from a 2-fluorobenzyl chloride or 2-fluorobenzyl bromide by conventional methods, to afford the 1,2,3,4-tetrahydro-4-isoquinolinol 2, which is cyclized to the spiro[benzofuran-2(3H),4'(2'H)-isoquinoline] 5, wherein R is loweralkyl or benzyl and dealkylated or debenzylated to spiro[benzofuran-2(3H),4'(2'H)-isoquinoline] 7, via the alkoxycarbonyl or phenoxycarbonyl derivative 6 wherein R1 is loweralkyl or phenyl, respectively. (See Reaction Scheme I).
Name
spiro[benzofuran-2(3H),4'(2'H)-isoquinoline]
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,2,3,4-Tetrahydroisoquinolin-4-ol
Reactant of Route 2
1,2,3,4-Tetrahydroisoquinolin-4-ol
Reactant of Route 3
Reactant of Route 3
1,2,3,4-Tetrahydroisoquinolin-4-ol
Reactant of Route 4
1,2,3,4-Tetrahydroisoquinolin-4-ol
Reactant of Route 5
1,2,3,4-Tetrahydroisoquinolin-4-ol
Reactant of Route 6
1,2,3,4-Tetrahydroisoquinolin-4-ol

Citations

For This Compound
61
Citations
M KIHARA, M IKEUCHI, S ADACHI… - Chemical and …, 1995 - jstage.jst.go.jp
Norepinephrine Potentiators Page 1 September 1995 Chem. Pharm. Bull. 43(9) 1543—1546 (1995) 1543 Synthesis and Enantioselectivity of Optically Active 1- and 3-Substituted 4-…
Number of citations: 29 www.jstage.jst.go.jp
M Kihara, M Kashimoto, S Kobayashi… - Journal of medicinal …, 1990 - ACS Publications
Racemic 2-methyl-4-phenyl-l, 2, 3, 4-tetrahydroisoquinolin-4-ol (PI-OH)(1) was found to be an effective potentiator of the contractile response of norepinephrine (NE) on rat …
Number of citations: 20 pubs.acs.org
M Kihara, M KASHIMOTO, Y KOBAYASHI… - Chemical and …, 1994 - jstage.jst.go.jp
A variety of 1, 2, 3, 4-tetrahydroisoquinolin-4-ols (1-6) were prepared as part of our search for new norepinephrine (NE) potentiators and to clarify the structure-activity relationships. …
Number of citations: 26 www.jstage.jst.go.jp
L Carrillo, D Badı́a, E Domı́nguez, I Tellitu… - Tetrahedron …, 1998 - Elsevier
The stereoselectivity of the acid catalyzed promoted cyclization of adequately substituted α-aminoaldehydes to afford a series of tetrahydroisoquinolin-4-ols is studied. The results …
Number of citations: 12 www.sciencedirect.com
E Anakabe, JL Vicario, D Badía… - European Journal of …, 2001 - Wiley Online Library
A synthetic technique for the asymmetric synthesis of arylglycines has been optimized, reaching the target amino acids in only four steps with good yields and with enantiomeric …
M Mottinelli, M Sinreih, TL Rižner, MP Leese… - …, 2021 - Wiley Online Library
17β‐Hydroxysteroid dehydrogenases catalyse interconversion at the C17 position between oxidized and reduced forms of steroidal nuclear receptor ligands. The type 1 enzyme, …
S Aubry, S Pellet‐Rostaing, M Lemaire - 2007 - Wiley Online Library
Synthetic investigations of 1,3‐dichloro‐5,6‐dicyanobenzoquinone‐mediated benzylic oxidation is reported for the synthesis of natural alkaloid analogues. Extensive explorations of the …
DR Cullen, A Gallagher, CL Duncan, J Pengon… - European Journal of …, 2021 - Elsevier
Human African Trypanosomiasis (HAT) is a neglected tropical disease caused by the parasitic protozoan Trypanosoma brucei (T. b.), and affects communities in sub-Saharan Africa. …
Number of citations: 2 www.sciencedirect.com
VS Moshkin, VY Sosnovskikh - Tetrahedron Letters, 2013 - Elsevier
Benzaldehydes with electron-donating substituents react smoothly with a nonstabilized azomethine ylide derived from sarcosine and formaldehyde to form 5-aryloxazolidines as …
Number of citations: 20 www.sciencedirect.com
M Kihara, M Ikeuchi, Y Kobayashi, Y Nagao… - Drug design and …, 1994 - europepmc.org
2-Methyl-4-phenyl-1, 2, 3, 4-tetrahydroisoquinoline-4-ol (PI-OH)(2a) and its derivatives form a new class of compounds possessing norepinephrine (NE) potentiating activity. As a new …
Number of citations: 9 europepmc.org

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.